Methyl 2-amino-4,5-dimethylbenzoate
Overview
Description
Synthesis Analysis
The synthesis of 2-amino-4,5-dimethylbenzoic acid is described in a study where the starting material was 3,4-dimethyl aniline. The process involved condensation with chloral hydrate and hydroxylamine hydrochloride, followed by cyclization with concentrated H2SO4. The final step was oxidation in an alkaline hydrogen peroxide solution, which yielded an overall yield of 34.3%. The structure of the synthesized compound was confirmed using Fourier transform infrared spectroscopy (FT-IR) and magnetic resonance spectroscopy (1H NMR) .
Molecular Structure Analysis
Although the provided papers do not directly analyze the molecular structure of methyl 2-amino-4,5-dimethylbenzoate, they do provide insights into related compounds. For instance, the X-ray analysis of a product from 2-aminobenzothiazole and dimethyl but-2-ynedioate revealed a slightly warped C6–C3NS–C4N2 ring skeleton with an exocyclic carbonyl group and a methyl ester group . This information, while not directly about methyl 2-amino-4,5-dimethylbenzoate, gives a glimpse into the complexity of molecular structures in similar compounds.
Chemical Reactions Analysis
The methylation reactions of 2-amino-5-benzoyl-1,3,4-thiadiazoles were studied, showing that methylation can occur at both the ring nitrogen in position 3 and the exocyclic nitrogen atom. Various alkylating agents were used, including methyl iodide and dimethyl sulfate . This study provides an understanding of how methylation reactions can be applied to different nitrogen positions in a compound, which could be relevant for the methylation of 2-amino-4,5-dimethylbenzoic acid to form methyl 2-amino-4,5-dimethylbenzoate.
Physical and Chemical Properties Analysis
The papers provided do not directly discuss the physical and chemical properties of methyl 2-amino-4,5-dimethylbenzoate. However, they do mention the synthesis and characterization of related compounds, which can offer indirect insights into the properties one might expect from methyl 2-amino-4,5-dimethylbenzoate. For example, the synthesis of 4-amino-5-ethylsulfonyl-2-methoxybenzoic acid involved several steps, including methylation, thiocyanation, ethylation, and oxidation, with a total yield of 24.5% . The properties of this compound were confirmed by IR, 1H NMR, and MS, which are common techniques for determining physical and chemical properties.
Scientific Research Applications
-
Organic Nonlinear Optical (NLO) Materials
- Summary of Application : Methyl 2-amino-4,5-dimethylbenzoate has been used in the synthesis of organic nonlinear optical (NLO) materials .
- Methods of Application : The compound was used in the growth of single crystals by the slow solvent evaporation (SSE) method . The molecular geometry and vibration spectral analysis were carried out experimentally and theoretically using density functional theory (DFT) at the 6311++G (d,p) level of theory .
- Results or Outcomes : The second order hyperpolarizability of the crystal was analyzed theoretically . The results showed that the crystal has potential for use in optoelectronic devices .
-
Medical Research
- Summary of Application : Methyl 2-amino-4,5-dimethylbenzoate has been used as a lead compound for drug development.
- Methods of Application : The specific methods of application in medical research are not provided in the source.
- Results or Outcomes : Some clinical trials have shown promising results in the treatment of cancer and pain.
Safety And Hazards
properties
IUPAC Name |
methyl 2-amino-4,5-dimethylbenzoate | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H13NO2/c1-6-4-8(10(12)13-3)9(11)5-7(6)2/h4-5H,11H2,1-3H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OEBNORXUIYOXGB-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1C)N)C(=O)OC | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H13NO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20295971 | |
Record name | methyl 2-amino-4,5-dimethylbenzoate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20295971 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
179.22 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Methyl 2-amino-4,5-dimethylbenzoate | |
CAS RN |
19258-73-2 | |
Record name | 19258-73-2 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=106591 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | methyl 2-amino-4,5-dimethylbenzoate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20295971 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | methyl 2-amino-4,5-dimethylbenzoate | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.